Cas no 15889-98-2 (2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester)
15889-98-2 structure
Product Name:2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester
CAS No:15889-98-2
MF:C8H12O4
MW:172.178483009338
CID:228905
PubChem ID:299833
Update Time:2025-04-19
2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester
- methyl 3-(5-oxooxolan-2-yl)propanoate
- (oxo-2 tetrahydrofurfuryl-5)-3 propionate de methyle
- 3-(5-oxo-tetrahydro-furan-2-yl)-propionic acid methyl ester
- 4-(2-Methoxycarbonylethyl)-4-butanolide
- methyl 3-(5-oxotetrahydrofuran-2-yl)propanoate
- NSC173183
- FXLHHDTWEYWBBO-UHFFFAOYSA-N
- NSC-173183
- 15889-98-2
- DTXSID30306007
-
- Inchi: 1S/C8H12O4/c1-11-7(9)4-2-6-3-5-8(10)12-6/h6H,2-5H2,1H3
- InChI Key: FXLHHDTWEYWBBO-UHFFFAOYSA-N
- SMILES: O1C(CCC1CCC(=O)OC)=O
Computed Properties
- Exact Mass: 172.07356
- Monoisotopic Mass: 172.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.145
- Boiling Point: 289.4°Cat760mmHg
- Flash Point: 146.3°C
- Refractive Index: 1.451
- PSA: 52.6
2-Furanpropanoic acid,tetrahydro-5-oxo-, methyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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